[3,3]-Sigmatropic rearrangements: recent applications in the total synthesis of natural products†

Chemical Society Reviews Pub Date: 2009-09-02 DOI: 10.1039/B901177N

Abstract

Among the fundamental chemical transformations in organic synthesis, the [3,3]-sigmatropic rearrangement occupies a unique position as a powerful, reliable, and well-defined method for the stereoselective construction of carboncarbon or carbon–heteroatom bonds. While many other reactions can unite two subunits and create a new bond, the strengths of sigmatropic rearrangements derive from their ability to enable structural reorganization with unmatched build-up of complexity. Recent applications that illustrate [3,3]-sigmatropic processes as a key concept in the synthesis of complex natural products are described in this tutorial review, covering literature from about 2001 through early 2009.

Graphical abstract: [3,3]-Sigmatropic rearrangements: recent applications in the total synthesis of natural products
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